Cas no 61286-93-9 (5'-Adenylic acid, 8-bromo-2'-deoxy-)

• Product Name: 5'-Adenylic acid, 8-bromo-2'-deoxy-
• CAS No: 61286-93-9
• MF: C₁₀H₁₃BrN₅O₆P
• MW: 410.117881536484
• CID: 485767
• Update Time: 2024-01-30

5'-Adenylic acid, 8-bromo-2'-deoxy- Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid, 8-bromo-2'-deoxy-
• [(2R,3S,5R)-5-(6-amino-8-bromopurin-9-yl)-3-hydroxyoxolan-2-yl]methyl dihydrogen phosphate
• 5'-Adenylic acid, 8-bromo-2'-deoxy- (9CI)

• Inchi： 1S/C10H13BrN5O6P/c11-10-15-7-8(12)13-3-14-9(7)16(10)6-1-4(17)5(22-6)2-21-23(18,19)20/h3-6,17H,1-2H2,(H2,12,13,14)(H2,18,19,20)/t4-,5+,6+/m0/s1
• InChI Key： QNKYBSSDLXRGGF-KVQBGUIXSA-N
• SMILES： P(OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2Br)C[C@@H]1O)(O)(O)=O

Computed Properties

• Exact Mass: 408.97879

Experimental Properties

• Density: 2.48±0.1 g/cm3(Predicted)
• Boiling Point: 791.7±70.0 °C(Predicted)
• PSA: 165.84
• LogP: 0.50990
• pka: 1.86±0.10(Predicted)